silver

• CAS No.: 692754-98-6
• Molecular Formula: Ag13
• Molecular Weight: 1402.29 g/mol
• IUPAC Name: silver
• InChI: InChI=1S/13Ag
• InChI Key: JPWNEBNBYYVUBY-UHFFFAOYSA-N
• Canonical SMILES: [Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag]

Description

Silver, represented by the symbol Ag and atomic number 47, is a precious metal that has captivated humanity for thousands of years. Renowned for its beauty and utility, this compound plays a vital role in various industries, from jewelry making to electronics and medicine . This compound is a relatively soft, shiny metal with the highest electrical and thermal conductivity of any element . It is also highly reflective and resistant to oxidation, making it valuable for various applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

Silver nanoparticles can be synthesized using various methods, including chemical reduction, photochemical methods, and biological synthesis . Chemical reduction involves reducing this compound ions (Ag+) in aqueous or nonaqueous solutions using reducing agents such as sodium borohydride, ascorbate, or elemental hydrogen . Photochemical methods use light to reduce this compound ions, while biological synthesis employs microorganisms or plant extracts to produce this compound nanoparticles .

Industrial Production Methods

Industrial production of this compound typically involves the extraction of this compound from its ores, such as argentite (Ag2S) and chlorargyrite (AgCl). The most common method is the cyanide process, where this compound is extracted using a solution of sodium cyanide, which forms a soluble complex with this compound ions. The this compound is then recovered by precipitation with zinc or by electrolysis .

Chemical Reactions Analysis

Types of Reactions

Silver undergoes various chemical reactions, including oxidation, reduction, and substitution reactions .

Oxidation: this compound reacts with sulfur compounds in the air, leading to tarnishing.

Reduction: This compound ions can be reduced to metallic this compound using reducing agents such as sodium borohydride or ascorbate.

Substitution: This compound ions can form complexes with various ligands, such as cyanide, ammonia, and halides.

Common Reagents and Conditions

Oxidation: This compound reacts with hot concentrated sulfuric acid or dilute nitric acid to form this compound sulfate or this compound nitrate, respectively.

Reduction: Common reducing agents include sodium borohydride, ascorbate, and elemental hydrogen.

Substitution: This compound forms complexes with cyanide, ammonia, and halides under various conditions.

Major Products Formed

Oxidation: This compound sulfate (Ag2SO4), this compound nitrate (AgNO3), and this compound sulfide (Ag2S).

Reduction: Metallic this compound (Ag).

Substitution: This compound cyanide complexes ([Ag(CN)2]-), diamine this compound complexes ([Ag(NH3)2]+), and this compound halides (AgCl, AgBr, AgI).

Scientific Research Applications

Silver has numerous scientific research applications due to its unique properties .

Chemistry: This compound nanoparticles are used as catalysts in various chemical reactions, including the oxidation of ethylene to ethylene oxide.

Biology: This compound nanoparticles exhibit antimicrobial properties and are used in wound dressings, coatings for medical devices, and water purification systems.

Medicine: This compound compounds, such as this compound sulfadiazine, are used as topical antibacterial agents for treating burns and skin infections.

Industry: This compound is used in electronics for fabricating printed electrical circuits, as a vapor-deposited coating for electronic conductors, and in the production of mirrors and solar panels.

Mechanism of Action

The antimicrobial activity of silver is primarily due to the release of this compound ions (Ag+), which interact with various cellular components . This compound ions bind to nucleophilic amino acids, sulfhydryl, amino, imidazole, phosphate, and carboxyl groups in proteins, causing protein denaturation and enzyme inhibition . This compound ions also disrupt the cell membrane, generate reactive oxygen species, and interfere with DNA replication, leading to cell death .

Comparison with Similar Compounds

Silver shares similarities with other precious metals, such as gold and platinum, but also has unique properties that set it apart .

Gold (Au): Like this compound, gold is a precious metal with high electrical conductivity and resistance to oxidation.

Platinum (Pt): Platinum is another precious metal with excellent catalytic properties.

List of Similar Compounds

• Gold (Au)
• Platinum (Pt)
• Palladium (Pd)
• Rhodium (Rh)
• Iridium (Ir)

This compound’s unique combination of high electrical and thermal conductivity, antimicrobial properties, and resistance to oxidation makes it a valuable material in various scientific and industrial applications.

Biological Activity

Silver, particularly in the form of this compound nanoparticles (AgNPs), has gained significant attention for its diverse biological activities, especially its antimicrobial properties. This article explores the mechanisms of action, efficacy against various pathogens, and potential applications in medicine, supported by data tables and case studies.

This compound exhibits its biological activity primarily through several mechanisms:

• Cell Membrane Disruption : this compound nanoparticles can penetrate bacterial cell membranes, leading to structural alterations and increased permeability. This disrupts essential cellular functions and can result in cell lysis .
• Interaction with Cellular Components : Once inside the cell, this compound ions interact with sulfur and phosphorus groups in proteins and nucleic acids, causing structural changes that impair cellular functions. This interaction can lead to the generation of reactive oxygen species (ROS), contributing to oxidative stress and apoptosis in bacterial cells .
• DNA Binding : this compound ions have a high affinity for DNA, where they can bind and condense the genetic material, inhibiting transcription and replication processes necessary for bacterial survival .
• Biofilm Disruption : this compound nanoparticles have been shown to inhibit biofilm formation by interfering with the signaling pathways that bacteria use to adhere to surfaces and each other .

Antimicrobial Efficacy

This compound's antimicrobial activity has been extensively studied against a variety of pathogens, including both gram-positive and gram-negative bacteria. The following table summarizes key findings from recent research on the minimum inhibitory concentrations (MIC) of this compound nanoparticles against common bacterial strains.

Bacterial Strain	MIC (mg/L)	Reference
Escherichia coli	1.69 - 13.5
Staphylococcus aureus	2.0 - 10.0
Micrococcus luteus	5.5 - 6.5
Pseudomonas aeruginosa	3.0 - 12.0

Case Studies

Case Study 1: Antibacterial Properties of Biosynthesized AgNPs

A study evaluated the antibacterial activity of this compound nanoparticles synthesized using Betula branches extract. The results indicated a dose-dependent inhibition against various microorganisms, with an IC50 value of 64.27 µg/mL on HT29 colorectal cancer cells, suggesting potential dual applications in antimicrobial and anticancer therapies .

Case Study 2: Resistance Mechanisms

Research demonstrated that both E. coli and S. aureus can develop resistance to this compound nanoparticles through biofilm formation and aggregation mechanisms. This highlights the importance of understanding resistance patterns to optimize this compound's therapeutic use .

Safety and Toxicity

While this compound is recognized for its antimicrobial properties, concerns regarding its toxicity have also been raised. Studies indicate that at low concentrations, this compound nanoparticles exhibit minimal cytotoxic effects on human cell lines while maintaining high antibacterial efficacy . However, prolonged exposure may lead to cytotoxicity and environmental concerns.